Cas no 636-20-4 (rac-Desthio Biotin)

• Product Name: rac-Desthio Biotin
• CAS No: 636-20-4
• MF: C₁₀H₁₈N₂O₃
• MW: 214.261522769928
• CID: 960574
• PubChem ID: 643
• Update Time: 2025-04-19

rac-Desthio Biotin Chemical and Physical Properties

Names and Identifiers

• D-desthiobiotin
• rac-Desthio Biotin
• (.+-.)-Dethiobiotin
• 5a-Androst-3-en-17-one
• dl-dethiobiotine
• CHEMBL4585840
• NS00014817
• NSC3085
• dl-Desthiobiotin
• dethiobiotin
• Desthiobiotin
• DA-37128
• dl-Dithiobiotin
• CHEBI:16691
• 15720-25-9
• SY288673
• X 21
• 4-Imidazolidinehexanoic acid, (.+-.)-
• NSC-3085
• SB44208
• 4-Imidazolidinehexanoic acid, dl-5-methyl-2-oxo-
• 6-(5-Methyl-2-oxo-4-imidazolidinyl)hexanoic acid #
• 4-Imidazolidinehexanoic acid, cis-(.+-.)-
• 6-(5-Methyl-2-oxoimidazolidin-4-yl)hexanoicacid
• dl-Dethiobiotin
• LCZC1120
• C01909
• MFCD00213804
• NSC203773
• 6-(5-methyl-2-oxo-imidazolidin-4-yl)hexanoic acid
• (.+/-.)-Dethiobiotin
• 6-(5-methyl-2-oxoimidazolidin-4-yl)hexanoic acid
• DTXSID10862136
• NSC 3085
• HMS3373H05
• SCHEMBL143997
• 4-Imidazolidinehexanoic acid, 5-methyl-2-oxo-, (.+/-.)-
• NSC 3085;5-Methyl-2-oxo-4-imidazolidinehexanoic Acid;
• 636-20-4
• 4-Imidazolidinehexanoic acid, 5-methyl-2-oxo-, cis-(.+/-.)-
• AKOS024287542
• Q27102028
• 4-Imidazolidinehexanoic acid, 5-methyl-2-oxo-, (+/-)-
• 5-Methyl-2-oxo-4-imidazolidinehexanoic acid
• (+/-)-Dethiobiotin

• Inchi： 1S/C10H18N2O3/c1-7-8(12-10(15)11-7)5-3-2-4-6-9(13)14/h7-8H,2-6H2,1H3,(H,13,14)(H2,11,12,15)
• InChI Key： AUTOLBMXDDTRRT-UHFFFAOYSA-N
• SMILES： O=C1NC(C)C(CCCCCC(=O)O)N1

Computed Properties

• Exact Mass: 214.13200
• Monoisotopic Mass: 214.132
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.4A^2
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 0.8

Experimental Properties

• Color/Form: 。
• Density: 1.096
• Boiling Point: 476.39°C at 760 mmHg
• Flash Point: 241.912°C
• Refractive Index: 1.473
• PSA: 78.43000
• LogP: 1.74900
• Solubility: 。

rac-Desthio Biotin Security Information

• WGK Germany：3
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazolyl carboxylic acids and derivatives